Cas no 1781649-93-1 (5-cyclohexyl-1,2-oxazol-4-amine)

• Product Name: 5-cyclohexyl-1,2-oxazol-4-amine
• CAS No: 1781649-93-1
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6001952
• PubChem ID: 82414165
• Update Time: 2025-06-08

5-cyclohexyl-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-cyclohexyl-1,2-oxazol-4-amine
• 4-Isoxazolamine, 5-cyclohexyl-
• 5-Cyclohexylisoxazol-4-amine
• EN300-1833254
• 1781649-93-1

• Inchi： 1S/C9H14N2O/c10-8-6-11-12-9(8)7-4-2-1-3-5-7/h6-7H,1-5,10H2
• InChI Key： VRRJLKWXNROXRX-UHFFFAOYSA-N
• SMILES： O1C(C2CCCCC2)=C(N)C=N1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.116±0.06 g/cm3(Predicted)
• Boiling Point: 295.0±28.0 °C(Predicted)
• pka: 2.10±0.14(Predicted)